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Compound of Interest

Compound Name: BTZ

Cat. No.: B1192422

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers and scientists working on alternative methods for calculating BTZ
(Bafiados-Teitelboim-Zanelli) quasinormal modes.

Frequently Asked Questions (FAQS)

Q1: What are the primary alternative methods for calculating BTZ quasinormal modes?

Al: Beyond direct numerical integration, several powerful techniques are employed to calculate
the quasinormal modes (QNMs) of BTZ black holes. The most common alternative methods
include the continued fraction method, the WKB approximation, the monodromy method, and
the analytical continuation method. Each method offers distinct advantages in terms of
accuracy, computational cost, and the types of modes it can effectively determine.

Q2: My calculated QNM frequencies deviate significantly between different methods. What
could be the cause?

A2: Discrepancies between methods can arise from several factors. The WKB approximation,
for instance, is an approximation and its accuracy decreases for low-lying modes. The
analytical continuation method may not yield the complete set of QNMs for a given problem.[1]
Numerical methods like the characteristic integration technique and the Frobenius method can
show excellent convergence, with deviations as low as 0.03% for certain parameters of
charged BTZ black holes.[2] Ensure you are using each method within its domain of validity
and have appropriate numerical precision settings.
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Q3: I am having trouble obtaining the full spectrum of quasinormal modes. Is there a limitation
to some methods?

A3: Yes, some methods have limitations in determining the full QNM spectrum. The analytical
continuation method, for example, has been shown to be incapable of determining the
complete set of QNMs in some cases because many QNMs are the analytically continued
counterparts of solutions that do not belong to the domain where the associated Schrodinger
operator is self-adjoint.[1] For a more complete picture, it is often beneficial to use a
combination of analytical and numerical techniques.

Q4: When should I choose the continued fraction method for my calculations?

A4: The continued fraction method is an excellent choice when you require high accuracy and
stability in your results.[3] It is particularly powerful when the radial equation for the
perturbations can be transformed into a three-term recurrence relation.[4] This method is
known for its robust and convergent results, making it a reliable tool for precise QNM
calculations.[3][5][6]

Q5: The WKB approximation is giving me inaccurate results for low overtones. Why is this
happening?

A5: The WKB approximation is fundamentally a high-frequency, or large overtone,
approximation. Its accuracy is known to be lower for the fundamental mode and the first few
overtones. For more accurate results for these low-lying modes, it is recommended to use
numerical methods like the continued fraction method or direct integration. The WKB method is
often best used to provide initial guesses for these more precise numerical searches.[5]

Q6: I am encountering numerical instabilities when calculating higher overtones. How can |
mitigate this?

A6: Calculating higher overtones can be numerically challenging due to their oscillatory nature.
The continued fraction method offers a stable approach for this.[3] Specifically, inverting the
continued fraction expression approximately g times can provide a more stable function for
numerically searching for the g-th overtone.[3] Additionally, recurrence-based methods with
convergence accelerators like the Wynn algorithm can significantly improve stability and
accuracy for higher overtones.[4]
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Issue: Convergence Problems with the Continued
Fraction Method

o Symptom: The continued fraction fails to converge to a stable value for the quasinormal
mode frequency.

e Possible Cause 1: Incorrect formulation of the recurrence relation. The continued fraction
method relies on a three-term recurrence relation for the coefficients of the series solution. If
your radial equation leads to a higher-order recurrence, the standard continued fraction
method may not be directly applicable without modifications like Gaussian elimination.[4]

e Solution 1: Double-check the derivation of your recurrence relation from the radial wave
equation. Ensure it is correctly structured.

» Possible Cause 2: Numerical precision errors, especially for higher overtones.

e Solution 2: Increase the working precision of your numerical calculations. For higher
overtones, it is also beneficial to use an appropriate number of inversions of the continued
fraction to stabilize the root-finding algorithm.[3]

Issue: Disagreement between WKB and Numerical
Results

e Symptom: The quasinormal mode frequencies calculated using the WKB approximation do
not match the results from a more precise numerical method.

o Possible Cause: The order of the WKB approximation is insufficient. The standard WKB
formula is only the first-order approximation. Higher-order WKB formulas are necessary for
improved accuracy.

» Solution: Employ a higher-order WKB approximation. For example, a sixth-order WKB
method can provide more accurate results.[7][8] Also, remember that the WKB method is
most accurate for large multipole numbers and high overtones.
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Issue: The Monodromy Method Yields Ambiguous
Results

Symptom: The asymptotic quasinormal mode frequencies calculated via the monodromy
method are not unique or do not match expected behavior.

Possible Cause: Incorrect identification of the relevant singularities and Stokes lines in the
complex plane of the tortoise coordinate. The monodromy method's results are sensitive to
the analytic structure of the potential.[9][10]

Solution: Carefully analyze the singularities of the effective potential in the complex plane.
The path of integration for calculating the monodromy must be chosen correctly with respect
to these singularities.

Experimental Protocols
Protocol 1: Calculating BTZ QNMs using the Continued
Fraction Method

Derive the Radial Wave Equation: Start with the perturbation equation for a scalar,
electromagnetic, or gravitational field in the BTZ black hole background. Separate variables
to obtain a radial ordinary differential equation of the Schrodinger form:

d2¥/dr? + (w? - V(r))¥ = 0, where r* is the tortoise coordinate.

Series Solution: Assume a series solution for the radial function W (r) of the form given by
Leaver.[3] This form should incorporate the correct asymptotic behaviors at the horizon and
infinity.

Derive the Recurrence Relation: Substitute the series solution into the radial equation. This
will yield a recurrence relation for the coefficients of the series. For the standard continued
fraction method to apply, this should be a three-term recurrence relation.

Formulate the Continued Fraction: Express the condition for the convergence of the series
solution as a continued fraction equation. The roots of this equation correspond to the
guasinormal mode frequencies w.
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Numerical Root Finding: Use a numerical root-finding algorithm, such as Newton-Raphson,
to find the complex values of w that satisfy the continued fraction equation. For higher
overtones, it is advisable to use inversions of the continued fraction to ensure numerical
stability.[3]

Protocol 2: Calculating Asymptotic BTZ QNMs using the
Monodromy Method

Identify Singularities: Determine the locations of the singularities of the effective potential V(r)
in the complex r-plane.

Define the Contour: Choose a closed contour in the complex r*-plane that encloses the
relevant singularities. The choice of contour depends on the boundary conditions of the
problem.

Calculate Monodromy: Analytically continue the two independent solutions to the radial wave
equation around the chosen contour. The monodromy matrix relates the initial and final
solution vectors.

Apply Boundary Conditions: Impose the quasinormal mode boundary conditions (purely
outgoing waves at infinity and purely ingoing waves at the horizon). This will lead to a
condition on the elements of the monodromy matrix.

Solve for Asymptotic Frequencies: Solve the resulting equation for the complex frequencies
w. This will typically yield an analytical formula for the asymptotic quasinormal modes, valid
for large overtone numbers.[9][10]

Data Presentation

Table 1: Comparison of Quasinormal Frequencies for Charged BTZ Black Holes
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Angular Black Hole Fundamental .
Method Deviation
Momentum (k) Charge (Q) Mode (w)
Characteristic )
_ 0 0.1 -0.498i
Integration
Frobenius .
0 0.1 -0.498i ~0%
Method
Characteristic
_ 1 0.5 1-0.98i
Integration
Frobenius )
1 0.5 1-0.979i ~0.1%
Method
Characteristic i
_ 2 0.8 2-1.55i
Integration
Frobenius )
2 0.8 2 - 1.545i ~0.3%
Method

Note: The data in this table is illustrative and based on qualitative descriptions from the search

results. A maximum deviation of approximately 0.03% has been reported between these

methods in specific calculations.[2]

Visualizations

Caption: Workflow for the Continued Fraction Method.
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Analytical Methods

Analytical Continuation Note: Arrows indicate relationships like providing initial guesses or verifying results.
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Caption: Relationships between QNM calculation methods.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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